Cas no 119005-22-0 (2-Azetidinone,4-(2-naphthalenylthio)-)

• Product Name: 2-Azetidinone,4-(2-naphthalenylthio)-
• CAS No: 119005-22-0
• MF: C₁₃H₁₁NOS
• MW: 229.297541856766
• CID: 174301
• PubChem ID: 86167
• Update Time: 2025-04-19

2-Azetidinone,4-(2-naphthalenylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone,4-(2-naphthalenylthio)-
• 4-naphthalen-2-ylsulfanylazetidin-2-one
• 119005-22-0
• 2-Azetidinone, 4-(2-naphthalenylthio)-
• 2-Azetidinone, 4-naphthalen-2-ylthio-
• DTXSID10874390

• Inchi： 1S/C13H11NOS/c15-12-8-13(14-12)16-11-6-5-9-3-1-2-4-10(9)7-11/h1-7,13H,8H2,(H,14,15)
• InChI Key： RLRSLUKTBGWOQF-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)C1CC(N1)=O

Computed Properties

• Exact Mass: 229.05623
• Monoisotopic Mass: 229.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1